Cas no 2172244-48-1 (2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid)

2-({2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid is a specialized Fmoc-protected thiazole derivative designed for peptide and bioconjugation applications. Its key structural features include a thiazole ring, which enhances stability and binding interactions, and an oxyacetic acid linker, facilitating efficient coupling with amines or other reactive groups. The Fmoc group provides orthogonal protection for amine functionalities, enabling selective deprotection under mild basic conditions. This compound is particularly useful in solid-phase peptide synthesis (SPPS) and the development of peptide-based therapeutics or probes, offering precise control over conjugation sites. Its synthetic versatility and compatibility with standard peptide chemistry protocols make it a valuable intermediate in medicinal chemistry and biochemical research.
2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid structure
2172244-48-1 structure
Product Name:2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid
CAS No:2172244-48-1
MF:C22H19N3O6S
MW:453.467764139175
CID:6029357
PubChem ID:165582583
Update Time:2025-06-08

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid
    • 2-[({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)oxy]acetic acid
    • 2172244-48-1
    • EN300-1560350
    • Inchi: 1S/C22H19N3O6S/c26-20(27)12-31-25-21(28)18-9-23-19(32-18)10-24-22(29)30-11-17-15-7-3-1-5-13(15)14-6-2-4-8-16(14)17/h1-9,17H,10-12H2,(H,24,29)(H,25,28)(H,26,27)
    • InChI Key: PRWRYDNCLBHMJJ-UHFFFAOYSA-N
    • SMILES: S1C(C(NOCC(=O)O)=O)=CN=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

  • Exact Mass: 453.09945651g/mol
  • Monoisotopic Mass: 453.09945651g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 9
  • Complexity: 673
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 155Ų

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid Pricemore >>

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Additional information on 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid

Introduction to 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic Acid (CAS No. 2172244-48-1)

2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid, with the CAS number 2172244-48-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in both academic and industrial settings. The structure of this compound is characterized by its intricate arrangement of functional groups, which contribute to its unique chemical properties and potential applications.

The molecular framework of 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid incorporates several key elements that are critical for its biological function. The presence of a fluorenylmethoxycarbonyl (Fmoc) group provides a protective moiety that is commonly used in peptide synthesis, while the thiazole ring is a well-known pharmacophore found in numerous bioactive compounds. The formamido and oxyacetic acid moieties further enhance the compound's potential by introducing polar and acidic functionalities, which can interact with biological targets in various ways.

In recent years, there has been a growing interest in the development of novel therapeutic agents that target specific biological pathways. 2-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)oxyacetic acid has emerged as a compound of interest due to its structural features that suggest potential activity in modulating key cellular processes. For instance, the thiazole ring is known to be present in several bioactive molecules that exhibit antimicrobial, anti-inflammatory, and anticancer properties. The combination of these structural elements in 2172244-48-1 makes it a promising candidate for further investigation.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, is essential for constructing the complex molecular architecture. These synthetic methodologies are critical for producing enough material for both preclinical studies and potential future clinical trials.

One of the most compelling aspects of 2172244-48-1 is its potential application in the treatment of various diseases. Current research indicates that this compound may have therapeutic effects on conditions such as cancer, inflammation, and metabolic disorders. The ability to interact with multiple biological targets suggests that it could be developed into a broad-spectrum therapeutic agent. However, further studies are needed to fully elucidate its mechanism of action and to determine its efficacy and safety profiles.

In the realm of drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates like 2-( { 2 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) m e t h y l - 1 , 3 - t h i a z o l - 5 - y l } f o r m a m i d o ) o x y a c e t i c a c i d. These approaches allow researchers to predict how different compounds will behave within biological systems, thereby streamlining the drug development process. The structural complexity of CAS No. 2172244-48-1 makes it an attractive subject for such computational studies, which can help identify optimal derivatives with enhanced biological activity.

The chemical properties of 2172244-48-1, including its solubility, stability, and metabolic fate, are also important considerations in drug development. These factors can influence how the compound is absorbed, distributed, metabolized, and excreted by the body (ADME). Understanding these properties early in the development process can help optimize dosing regimens and minimize potential side effects. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are routinely employed to characterize these properties accurately.

The impact of this compound on modern medicine cannot be overstated. As research continues to uncover new therapeutic applications for molecules like 2-( { 2 - ( { ( 9 H - f l u o r e n - 9 - y l ) m e t h o x y c a r b o n y l } a m i n o ) m e t h y l - 1 , 3 - t h i a z o l - 5 - y l } f o r m a m i d o ) o x y a c e t i c a c i d, it holds the potential to revolutionize treatment strategies for various diseases. The integration of cutting-edge synthetic chemistry with modern pharmacological research underscores the importance of compounds like CAS No. 2172244-48-1 in advancing medical science.

In conclusion, 2172244-48-1 represents a significant advancement in pharmaceutical research due to its complex structure and promising biological activities. Further investigation into its mechanisms of action and therapeutic potential will undoubtedly contribute to the development of novel treatments for human diseases. As scientists continue to explore the possibilities offered by this compound and others like it, the future of medicine looks brighter than ever before.

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